Cas no 189025-10-3 (2-(1-bromopropan-2-yl)-5-methyl-2H-tetrazole)

• Product Name: 2-(1-bromopropan-2-yl)-5-methyl-2H-tetrazole
• CAS No: 189025-10-3
• MF: C₅H₉BrN₄
• MW: 205.055759191513
• CID: 2786112
• PubChem ID: 5170227
• Update Time: 2024-03-01

2-(1-bromopropan-2-yl)-5-methyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• ST4042698
• 2-(1-bromopropan-2-yl)-5-methyl-2H-tetrazole
• STK524075
• 2-(2-bromo-isopropyl)-5-methyl-1,2,3,4-tetraazole

• Inchi： 1S/C5H9BrN4/c1-4(3-6)10-8-5(2)7-9-10/h4H,3H2,1-2H3
• InChI Key： JVKZPVOQVJJUII-UHFFFAOYSA-N
• SMILES： BrCC(C)N1N=NC(C)=N1

Computed Properties

• Exact Mass: 204.00106g/mol
• Monoisotopic Mass: 204.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles